Cas no 2171700-22-2 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid
• CAS No: 2171700-22-2
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 5792432
• PubChem ID: 165806503
• Update Time: 2025-06-08

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1540559
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]oxolane-2-carboxylic acid
• 2171700-22-2
• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid

• Inchi： 1S/C27H24N2O6/c30-25(29-23-13-14-34-24(23)26(31)32)16-9-11-17(12-10-16)28-27(33)35-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-24H,13-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： OWCAQYKNUPIRHR-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(C1C=CC(=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid (CAS No. 2171700-22-2): An Overview

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid (CAS No. 2171700-22-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and benzamidooxolane, and it possesses unique structural features that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid is characterized by a fluorene moiety linked to an amino group, which is further connected to a benzamidooxolane scaffold. The presence of the fluorene unit imparts fluorescence properties to the molecule, making it useful in imaging and diagnostic applications. Additionally, the carboxylic acid group provides functional versatility, enabling the compound to participate in various chemical reactions and interactions.

In recent years, there has been a growing interest in the use of fluorene-based compounds for their potential therapeutic applications. Research has shown that these compounds can exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The specific structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid makes it particularly suitable for studying these activities due to its unique combination of functional groups.

One of the key areas of research involving this compound is its potential as an anti-cancer agent. Studies have demonstrated that fluorene derivatives can selectively target cancer cells while sparing normal cells, making them promising candidates for cancer therapy. The carboxylic acid group in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid can be modified to enhance its solubility and bioavailability, which are crucial factors for effective drug delivery.

Beyond cancer research, this compound has also shown promise in neurodegenerative disease models. Fluorene derivatives have been found to possess neuroprotective properties, potentially due to their ability to modulate oxidative stress and inflammation. The presence of the fluorene moiety in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid may contribute to its neuroprotective effects by enhancing cellular resilience against oxidative damage.

In addition to its biological activities, the fluorescence properties of this compound make it a valuable tool in imaging studies. Fluorescent probes derived from fluorene have been widely used in cell biology and pharmacology to visualize cellular processes and drug distribution. The ability to track the localization and dynamics of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid within cells can provide insights into its mechanism of action and help optimize its therapeutic potential.

The synthesis of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidooxolane-2-carboxylic acid involves several steps, including the formation of the fluorene derivative and its subsequent coupling with the benzamidooxolane scaffold. Advanced synthetic techniques such as transition-metal catalysis and protecting group strategies are often employed to achieve high yields and purity. The ability to synthesize this compound efficiently is crucial for its further development and application in various research areas.

Clinical trials involving fluorene-based compounds are still in their early stages, but preliminary results are promising. The safety and efficacy profiles of these compounds are being rigorously evaluated to ensure their suitability for human use. As research progresses, it is anticipated that compounds like 3-4-{((9H-fluoren)-9-methoxycarbonyl}amino)benzamidooxolane)-2-carboxylic acid will play a significant role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.

In conclusion, 3-4-{((9H-fluoren)-9-methoxycarbonyl}amino)benzamidooxolane)-2-carboxylic acid (CAS No. 2171700-22-2) is a multifaceted compound with potential applications in medicinal chemistry, pharmaceutical research, and imaging studies. Its unique structural features and biological activities make it a valuable subject for further investigation, and ongoing research is expected to uncover new insights into its properties and potential uses.